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Compound of Interest

Compound Name: (aS)-PH-797804

Cat. No.: B049361 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(aS)-PH-797804 is a potent and selective inhibitor of the p38 mitogen-activated protein kinase

(MAPK) alpha isoform. The p38 MAPK signaling pathway is a key regulator of pro-inflammatory

cytokine production and is considered a critical therapeutic target in chronic inflammatory

diseases such as rheumatoid arthritis (RA). Preclinical studies have demonstrated the anti-

inflammatory efficacy of (aS)-PH-797804 in established animal models of RA, highlighting its

potential as a disease-modifying anti-rheumatic drug (DMARD).

These application notes provide detailed protocols for the use of (aS)-PH-797804 in two

common rodent models of rheumatoid arthritis: Streptococcal Cell Wall (SCW)-Induced Arthritis

in rats and Collagen-Induced Arthritis (CIA) in mice. The protocols are synthesized from

publicly available data and general methodologies for these models.

Mechanism of Action: p38 MAPK Inhibition
In rheumatoid arthritis, pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α)

and interleukin-1 beta (IL-1β) activate the p38 MAPK signaling cascade in various cell types,

including macrophages and synoviocytes. This leads to the downstream activation of

transcription factors and other kinases, resulting in the increased expression of inflammatory

mediators, matrix metalloproteinases (MMPs), and osteoclast differentiation factors, which

collectively contribute to joint inflammation, cartilage degradation, and bone erosion. (aS)-PH-
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797804, as a p38 MAPK inhibitor, blocks this cascade, thereby reducing the production of

these pathological mediators.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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